Cas no 951886-82-1 (3,4',5-Trifluoro-3'-methylbenzophenone)

• Product Name: 3,4',5-Trifluoro-3'-methylbenzophenone
• CAS No: 951886-82-1
• MF: C₁₄H₉F₃O
• MW: 250.215874433517
• CID: 4722159
• Update Time: 2025-11-02

3,4',5-Trifluoro-3'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4',5-TRIFLUORO-3'-METHYLBENZOPHENONE
• (3,5-Difluorophenyl)(4-fluoro-3-methylphenyl)methanone
• IMED1020847327
• 3,4',5-Trifluoro-3'-methylbenzophenone

• Inchi： 1S/C14H9F3O/c1-8-4-9(2-3-13(8)17)14(18)10-5-11(15)7-12(16)6-10/h2-7H,1H3
• InChI Key： DHVZWKOYKKGNKV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C2C=C(C=C(C=2)F)F)=O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4',5-Trifluoro-3'-methylbenzophenone

Recent Advances in the Study of 3,4',5-Trifluoro-3'-methylbenzophenone (CAS: 951886-82-1) in Chemical Biology and Pharmaceutical Research

3,4',5-Trifluoro-3'-methylbenzophenone (CAS: 951886-82-1) is a fluorinated benzophenone derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and methyl substitutions, has been explored for its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in drug discovery. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of oncology and neurology.

One of the most notable advancements in the study of 3,4',5-Trifluoro-3'-methylbenzophenone is its application in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated benzophenone moieties has been shown to enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,4',5-Trifluoro-3'-methylbenzophenone exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study reported a significant reduction in tumor growth in preclinical models, suggesting the compound's potential as a lead structure for further optimization.

In addition to its role in oncology, 3,4',5-Trifluoro-3'-methylbenzophenone has also been investigated for its neuroprotective properties. A recent study in the European Journal of Pharmacology explored the compound's ability to modulate oxidative stress and inflammation in neuronal cells. The researchers found that the fluorinated benzophenone derivative could attenuate the production of reactive oxygen species (ROS) and inhibit the activation of pro-inflammatory pathways, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic versatility of 3,4',5-Trifluoro-3'-methylbenzophenone has also been a focal point of recent research. Advances in catalytic fluorination and cross-coupling reactions have enabled the efficient synthesis of diverse derivatives, expanding the compound's applicability in medicinal chemistry. For instance, a 2022 study in Organic Letters detailed a novel palladium-catalyzed coupling strategy that allowed for the introduction of various heterocyclic motifs onto the benzophenone scaffold, thereby enhancing its drug-like properties.

Despite these promising developments, challenges remain in the optimization of 3,4',5-Trifluoro-3'-methylbenzophenone-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities position it as a valuable tool in the ongoing quest for innovative treatments in chemical biology and pharmaceutical science.

In conclusion, 3,4',5-Trifluoro-3'-methylbenzophenone (CAS: 951886-82-1) represents a versatile and promising scaffold in modern drug discovery. Its applications in kinase inhibition and neuroprotection, coupled with advances in synthetic methodologies, underscore its potential to contribute to the development of next-generation therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological properties will be essential to fully realize its clinical potential.